Cas no 2229642-82-2 (5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid)

• Product Name: 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid
• CAS No: 2229642-82-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6194738
• PubChem ID: 165617267
• Update Time: 2025-06-14

5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid
• 2229642-82-2
• EN300-1801883

• Inchi： 1S/C12H16O3/c1-9(7-10-5-4-6-15-10)12(2,3)8-11(13)14/h4-7H,8H2,1-3H3,(H,13,14)/b9-7+
• InChI Key： SIYIJXMKWQNTEJ-VQHVLOKHSA-N
• SMILES： O1C=CC=C1/C=C(\C)/C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid

Comprehensive Overview of 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid (CAS No. 2229642-82-2): Properties, Applications, and Research Insights

The compound 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid (CAS No. 2229642-82-2) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its furan and carboxylic acid functional groups, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the prevalence of furan derivatives in bioactive molecules. The presence of a trimethylpentene moiety further enhances its utility in designing lipophilic compounds, which are critical for improving drug bioavailability.

In recent years, the demand for heterocyclic compounds like 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid has surged due to their role in developing sustainable agrochemicals and green chemistry solutions. As environmental concerns grow, industries are seeking alternatives to traditional synthetic routes, and this compound’s modular structure offers opportunities for eco-friendly modifications. Its furan ring is particularly noteworthy, as furan-based molecules are often derived from renewable biomass, aligning with the global shift toward bio-based materials.

From a synthetic perspective, CAS No. 2229642-82-2 serves as a key building block for fine chemicals and specialty intermediates. Its α,β-unsaturated carboxylic acid functionality allows for diverse transformations, including Michael additions and cyclization reactions, which are pivotal in constructing complex molecular architectures. These properties make it a subject of interest in medicinal chemistry, where researchers explore its potential as a scaffold for anti-inflammatory or antimicrobial agents.

The compound’s physicochemical properties, such as its logP value and solubility profile, are critical for its application in formulation science. Recent studies highlight its compatibility with lipid-based delivery systems, addressing common challenges in drug development, such as poor water solubility. This aligns with the pharmaceutical industry’s focus on enhanced drug delivery technologies, a topic frequently searched in academic and industrial databases.

In the context of patent literature, 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid has been cited in several innovations related to crop protection and biodegradable polymers. Its structural motifs are often leveraged to design compounds with improved pesticidal activity or material durability, reflecting broader trends in sustainable innovation. These applications resonate with current searches for eco-friendly alternatives in agriculture and materials science.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing CAS No. 2229642-82-2, ensuring purity and reproducibility in research. The compound’s spectral data is often shared in open-access databases, supporting collaborative efforts in chemical synthesis and molecular design. This transparency is crucial for accelerating discoveries in precompetitive research, a hot topic in open science initiatives.

Looking ahead, the exploration of 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid is expected to expand into computational chemistry and AI-driven drug discovery. With the rise of machine learning in predicting molecular properties, this compound’s dataset could contribute to training models for de novo molecular design. Such interdisciplinary approaches are increasingly popular in addressing complex biochemical challenges, as evidenced by growing searches for AI in chemistry.

In summary, 5-(furan-2-yl)-3,3,4-trimethylpent-4-enoic acid (CAS No. 2229642-82-2) represents a multifaceted tool in modern chemistry, bridging gaps between synthetic efficiency, sustainability, and bioactivity. Its relevance to cutting-edge fields like green chemistry and computational drug discovery ensures its continued prominence in scientific literature and industrial applications.